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An In-depth Technical Guide to the Photo-Crosslinking Amino Acid DiAzK

Introduction

In the fields of chemical biology and drug development, the identification and characterization
of protein-protein interactions (PPIs) are fundamental to understanding cellular processes and
disease mechanisms. Photoaffinity labeling (PAL) has emerged as a powerful technique to
covalently capture both stable and transient interactions in situ. Central to this method are
noncanonical amino acids (ncAAs) engineered with photoreactive groups. This guide provides
a detailed overview of DiAzK, a diazirine-containing lysine derivative used as a photo-
crosslinking probe to investigate PPIs.

DiAzK: Chemical Structure and Properties

DiAzK is a synthetic amino acid designed for site-specific incorporation into proteins. Its
structure is based on L-lysine, modified at the e-amino group with a carbamate linker attached
to a propoxy-diazirine moiety. The diazirine ring is a small, highly efficient photoreactive group
that, upon activation with UV light, forms a reactive carbene intermediate capable of forming
covalent bonds with nearby molecules.[1][2][3]

The formal IUPAC name for DiAzK is (S)-2-Amino-6-(((3-(3-methyl-3H-diazirin-3-
yl)propoxy)carbonyl)amino)hexanoic acid.[4]
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Physicochemical and Structural Data

Quantitative data for DiAzK has been compiled from various chemical databases and is
presented below for easy reference.

Property Value Source
Molecular Formula C12H22N404 [41[5]
Molar Mass 286.33 g/mol [4115]
CAS Number 2231405-65-3 [4]
Activation Wavelength ~330-370 nm [2]
Predicted pKa 2.53+0.24 [5]
Predicted Density 1.35+ 0.1 g/cm3 [5]

Store at -20°C in an inert
Storage Conditions atmosphere, protected from [5]
light.

Mechanism of Action: Diazirine Photochemistry

The utility of DiAzK as a crosslinking agent stems from the unique photochemistry of the
diazirine group. This process can be described in two main steps:

e Photoactivation: When exposed to long-wave UV light (approximately 350-360 nm), the
diazirine ring absorbs energy and undergoes irreversible decomposition, releasing a
molecule of nitrogen gas (N2).[6] This process is highly efficient and occurs rapidly.

» Carbene Formation and Insertion: The decomposition of the diazirine yields a highly reactive
and indiscriminate carbene intermediate. This carbene can then rapidly insert into any
nearby C-H, O-H, or N-H bond, forming a stable covalent linkage between the DiAzK-
containing protein and its interacting partner.[2][6] The small size of the diazirine group
minimizes structural perturbation of the labeled protein prior to activation.[7]
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Step 2: Crosslinking

Interacting Protein Covalent Bond Formation

Step 1: Photoactivation

= nght (350 nm) > -

kg Covalently Crosslinked Complex

Protein-Carbene Intermediate

A

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

Photo-Crosslinking Proteomics Workflow
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6. SDS-PAGE

7. In-Gel Digestion

8. LC-MS/MS Analysis

9. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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